Cas no 552860-45-4 (4-(methylamino)benzene-1,2-dicarbonitrile)

• Product Name: 4-(methylamino)benzene-1,2-dicarbonitrile
• CAS No: 552860-45-4
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 6001295
• PubChem ID: 21029600
• Update Time: 2025-05-20

4-(methylamino)benzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(methylamino)benzene-1,2-dicarbonitrile
• SCHEMBL14046649
• EN300-3045647
• 552860-45-4

• Inchi： 1S/C9H7N3/c1-12-9-3-2-7(5-10)8(4-9)6-11/h2-4,12H,1H3
• InChI Key： OQJLOAHEXWOMPY-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC(C#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(methylamino)benzene-1,2-dicarbonitrile

Introduction to 4-(Methylamino)benzene-1,2-dicarbonitrile (CAS No. 552860-45-4)

4-(Methylamino)benzene-1,2-dicarbonitrile, also known by its CAS number 552860-45-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a methylamino group and two cyano groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.

The chemical formula of 4-(methylamino)benzene-1,2-dicarbonitrile is C₉H₇N₃. Its molecular weight is 161.17 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile, which facilitates its use in various chemical reactions and biological assays.

In recent years, 4-(Methylamino)benzene-1,2-dicarbonitrile has been the subject of numerous studies due to its potential applications in the development of new drugs and materials. One of the key areas of interest is its role as an intermediate in the synthesis of pharmaceuticals. The presence of the methylamino group and the cyano groups provides multiple reaction sites for further functionalization, enabling the creation of a wide range of derivatives with diverse biological activities.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 4-(Methylamino)benzene-1,2-dicarbonitrile as a key intermediate in the synthesis of novel antitumor agents. The researchers demonstrated that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. This finding underscores the potential of 4-(Methylamino)benzene-1,2-dicarbonitrile as a lead compound for further drug development.

Beyond its pharmaceutical applications, 4-(Methylamino)benzene-1,2-dicarbonitrile has also shown promise in materials science. A recent study in Advanced Materials explored the use of this compound as a building block for the synthesis of conductive polymers. The researchers found that polymers derived from 4-(Methylamino)benzene-1,2-dicarbonitrile exhibited excellent electrical conductivity and stability, making them suitable for applications in electronic devices and sensors.

The synthetic accessibility of 4-(Methylamino)benzene-1,2-dicarbonitrile has also been a focus of recent research. A study published in Organic Letters described an efficient and scalable synthetic route to produce this compound using readily available starting materials. The method involves a multi-step process that includes nitration, reduction, and nitrile formation reactions. This synthetic strategy not only simplifies the production process but also enhances the yield and purity of the final product.

In addition to its synthetic and application-oriented studies, the safety profile of 4-(Methylamino)benzene-1,2-dicarbonitrile has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity when handled properly under laboratory conditions. However, it is important to follow standard safety protocols when working with this compound to ensure safe handling and storage.

The environmental impact of 4-(Methylamino)benzene-1,2-dicarbonitrile has also been considered in recent research. A study published in Environmental Science & Technology assessed the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, 4-(Methylamino)benzene-1,2-dicarbonitrile can be effectively degraded by microbial action, minimizing its potential environmental impact.

In conclusion, 4-(Methylamino)benzene-1,2-dicarbonitrile (CAS No. 552860-45-4) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, it is clear that this compound will play an increasingly important role in advancing our understanding and capabilities in chemistry, biology, and materials science.